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For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the co-

immunoprecipitation (Co-IP) of Postsynaptic Density Protein-95 (PSD-95) and N-methyl-D-

aspartate (NMDA) receptors. This interaction is crucial for the clustering and stabilization of

NMDA receptors at the synapse and plays a vital role in synaptic plasticity, learning, and

memory.[1] Understanding the dynamics of this protein complex is of significant interest in

neuroscience research and for the development of therapeutics targeting neurological

disorders.

Data Presentation
The following tables summarize quantitative data regarding the interaction between PSD-95

and NMDA receptors, compiled from various studies. These values can serve as a reference

for expected outcomes in Co-IP and other protein-protein interaction assays.

Table 1: Co-immunoprecipitation Efficiencies
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Bait Protein Prey Protein

Percentage of
Prey Co-
immunoprecipi
tated

Tissue/Cell
Type

Reference

NR2A PSD-95 3.8 ± 0.3%
Adult Rat

Hippocampus
[1]

NR2B PSD-95 2.3 ± 0.4%
Adult Rat

Hippocampus
[1]

PSD-95 NR2A 2.9 ± 0.3%
Adult Rat

Hippocampus
[1]

PSD-95 NR2B 1.9 ± 0.4%
Adult Rat

Hippocampus
[1]

Table 2: Functional Effects of PSD-95 on NMDA Receptors

Parameter Condition
Fold Change
with PSD-95

Experimental
System

Reference

[3H]MK-801

Binding (Bmax)

Co-expression

with NR1-

1a/NR2A

~3-fold increase HEK 293 Cells

NMDA Receptor

Surface

Expression

Co-expression

with wild-type

NMDARs

1.75 ± 0.07-fold

increase
HEK 293 Cells

Total NMDA

Receptor

Expression (NR1

subunit)

Co-expression

with wild-type

NMDARs

1.31 ± 0.09-fold

increase
HEK 293 Cells

EC50 for L-

glutamate

Enhancement of

[3H]MK-801

binding to NR1-

1a/NR2A

~5-fold increase

(decreased

sensitivity)

HEK 293 Cells
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Signaling Pathway
The interaction between PSD-95 and the NMDA receptor is a cornerstone of excitatory

synapse function. PSD-95, through its PDZ domains, binds to the C-terminal tails of NMDA

receptor subunits, primarily NR2A and NR2B. This interaction anchors the receptors at the

postsynaptic density and couples them to various downstream signaling molecules, influencing

synaptic strength and plasticity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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